ethyl 2-[(3,5-dichlorobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(3,5-dichlorobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C17H15Cl2NO3S/c1-2-23-17(22)14-12-4-3-5-13(12)24-16(14)20-15(21)9-6-10(18)8-11(19)7-9/h6-8H,2-5H2,1H3,(H,20,21)
• InChI Key: HNPMPWVEGFBTDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C17H15Cl2NO3S
• Molecular Weight: 384.3 g/mol
• CAS No.: 312917-73-0

Description

The compound “ethyl 2-[(3,5-dichlorobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate” is a complex organic molecule. It is likely to be an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields.

Scientific Research Applications

Synthesis and Biological Activities

• The chemical has been used as a starting material or intermediate in the synthesis of various biologically active compounds. For example, ethyl 2-amino-4-methyl-5-phenyl thiophene carboxylate derivatives have been synthesized and evaluated for antimicrobial activities. These compounds showed significant antibacterial and antifungal activities, highlighting the potential of ethyl 2-[(3,5-dichlorobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate derivatives in contributing to new antimicrobial agents (Faty, Hussein, & Youssef, 2010).

• Another study focused on the synthesis of lignan conjugates via cyclopropanation, where derivatives showed excellent antimicrobial and profound antioxidant properties. This research underscores the versatile applications of this compound in creating compounds with potential health benefits, including antimicrobial and antioxidant activities (Raghavendra et al., 2016).

Anticancer Potential

• Novel thiophene and benzothiophene derivatives have been designed, synthesized, and evaluated as anti-cancer agents, showcasing the significance of this chemical in developing new therapeutic agents against various cancer cell lines. Such studies reveal the potential of derivatives in inhibiting the proliferation of tumor cells, which could lead to the development of novel anticancer medications (Mohareb, Abdallah, Helal, & Shaloof, 2016).

Synthesis of Heterocyclic Compounds

• Ethyl 2-(N-morpholinyl)cyclopent-1-ene-1-carboxylate, a related compound, has been utilized in reactions leading to the formation of heterocyclic systems like cyclopenta[c]pyridine derivatives. Such research demonstrates the utility of this compound in the synthesis of complex heterocyclic structures, which are of interest for their potential pharmacological activities (Dotsenko, Krivokolysko, & Litvinov, 2008).

Mechanism of Action

Target of Action

The primary targets of Ethyl 2-(3,5-Dichlorobenzamido)-4H,5H,6H-Cyclopenta[b]Thiophene-3-Carboxylate are currently unknown. This compound is a thiophene derivative , and thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties